Cas no 2098073-68-6 (3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid)

• Product Name: 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid
• CAS No: 2098073-68-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5047136
• Update Time: 2025-06-08

3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid
• 3-[1-(oxan-2-ylmethyl)pyrazol-4-yl]propanoic acid
• 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid

• Inchi： 1S/C12H18N2O3/c15-12(16)5-4-10-7-13-14(8-10)9-11-3-1-2-6-17-11/h7-8,11H,1-6,9H2,(H,15,16)
• InChI Key： CFUFKGROBPVTAQ-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=C(C=N1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4

Additional information on 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid

Introduction to 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid (CAS No. 2098073-68-6)

3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid (CAS No. 2098073-68-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The chemical structure of 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid is composed of a pyrazole ring linked to a propanoic acid moiety via a methylene bridge. The oxan (tetrahydro-2H-pyran) substituent adds complexity and functionality to the molecule, influencing its pharmacological properties. The combination of these structural elements results in a compound with high chemical stability and favorable pharmacokinetic profiles.

Recent studies have highlighted the anti-inflammatory properties of 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in the inflammatory response. These findings suggest that this compound could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid has also shown neuroprotective properties. Preclinical studies have indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways, including those related to apoptosis and autophagy.

The pharmacokinetic profile of 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid has been extensively studied. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Metabolism studies have shown that the compound is primarily metabolized by cytochrome P450 enzymes, with no significant accumulation or toxicity observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no serious adverse effects reported. These findings are encouraging and support further investigation into its potential as a therapeutic agent.

The potential applications of 3-{1-[(Oxan-2-yl)methyl]-1H-pyrazol-4-yl}propanoic acid extend beyond inflammation and neurodegeneration. Researchers are exploring its use in other areas, such as cancer therapy and metabolic disorders. For instance, preliminary data suggest that it may have antiproliferative effects on certain cancer cell lines, making it a promising lead for drug development in oncology.

In conclusion, 3-{1-[(Oxan-2-y)methyl]-1H-pyrazol-4-y}propanoic acid (CAS No. 2098073-68-6) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.